Cas no 162330-52-1 (5-Isoxazolecarboxamide,3-[(Z)-(hydroxyamino)iminomethyl]- (9CI))

• Product Name: 5-Isoxazolecarboxamide,3-[(Z)-(hydroxyamino)iminomethyl]- (9CI)
• CAS No: 162330-52-1
• MF: C₅H₆N₄O₃
• MW: 170.126140117645
• CID: 109959
• Update Time: 2022-07-26

5-Isoxazolecarboxamide,3-[(Z)-(hydroxyamino)iminomethyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxamide,3-[(Z)-(hydroxyamino)iminomethyl]- (9CI)
• 5-Isoxazolecarboxamide,3-[(Z)-(hydroxyamino)iminomethyl]-(9CI)

• Inchi： 1S/C5H6N4O3/c6-5(10)4-1-3(8-12-4)2-7-9-11/h1-2,9,11H,(H2,6,10)/b7-2-
• InChI Key： LFWXSOCSNMUJSZ-UQCOIBPSSA-N
• SMILES： O1C(C(N)=O)=CC(/C=N\NO)=N1

Computed Properties

• Exact Mass: 170.044
• Monoisotopic Mass: 170.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2